Valdecoxib-13C2,15N
Valdecoxib-13C2,15N
Brand Name:
Vulcanchem
CAS No.:
1189428-23-6
VCID:
VC0018334
InChI:
InChI=1S/C16H14N2O3S/c1-11-15(12-7-9-14(10-8-12)22(17,19)20)16(18-21-11)13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,19,20)/i1+1,11+1,18+1
SMILES:
CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)N
Molecular Formula:
C16H14N2O3S
Molecular Weight:
317.337
Valdecoxib-13C2,15N
CAS No.: 1189428-23-6
Cat. No.: VC0018334
Molecular Formula: C16H14N2O3S
Molecular Weight: 317.337
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1189428-23-6 |
|---|---|
| Molecular Formula | C16H14N2O3S |
| Molecular Weight | 317.337 |
| IUPAC Name | 4-(5-(113C)methyl-3-phenyl-(513C,215N)1,2-oxazol-4-yl)benzenesulfonamide |
| Standard InChI | InChI=1S/C16H14N2O3S/c1-11-15(12-7-9-14(10-8-12)22(17,19)20)16(18-21-11)13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,19,20)/i1+1,11+1,18+1 |
| Standard InChI Key | LNPDTQAFDNKSHK-LQFUBYOBSA-N |
| SMILES | CC1=C(C(=NO1)C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)N |
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